![molecular formula C8H7IO2 B145825 2-Iodophenylacetic acid CAS No. 18698-96-9](/img/structure/B145825.png)
2-Iodophenylacetic acid
Overview
Description
2-Iodophenylacetic acid (2-IPA) is an organic compound that is used in a variety of scientific research applications. It is a white solid with a molecular weight of 222.02 g/mol, a melting point of 128-130°C, and a density of 1.45 g/mL. 2-IPA is a derivative of acetic acid, which is an important component of many biochemical processes. It is used in organic synthesis, biochemistry, and molecular biology research.
Scientific Research Applications
Radiopharmaceutical Development :
- 4-Iodophenylacetic acid, radiolabeled with 131I, shows potential as a radiopharmaceutical equivalent due to its anti-proliferative and anti-differentiating effects in malignancies and tumors (Szűcs et al., 2011).
- Preliminary investigations into 131I-radiolabeled 4-iodophenylacetic acid reveal fast excretion from organs via the kidney and potential for increased tumor uptake at later time points, warranting further investigation (Zeevaart et al., 2012).
Protein Structure Studies :
- Genetically encoding unnatural amino acids like p-iodo-L-phenylalanine (iodoPhe) in Escherichia coli and yeast can facilitate structural studies of proteins, as demonstrated with a T4 lysozyme mutant (Xie et al., 2004).
Chemical Synthesis and Functionalization :
- Pd(II)-catalyzed ortho-C-H iodination reactions of phenylacetic acid substrates using recyclable PdI2 have been achieved, demonstrating the potential for facile drug functionalization and synthesis (Mei et al., 2010).
- The synthesis of 4-aminophenylacetic acid derivatives with antimicrobial activity shows the potential of these compounds in medicinal chemistry (Bedair et al., 2006).
Biosynthesis and Enzymatic Studies :
- Unnatural amino acids, like those containing iodophenyl groups, can replace phenylalanine in bacterial proteins for diverse applications, including metal coordination and photoaffinity labeling (Kirshenbaum et al., 2002).
- The iodide-catalyzed reduction of mandelic acids for the synthesis of phenylacetic acids offers a convenient and scalable method in organic chemistry (Milne et al., 2011).
Pharmacological and Bioimaging Applications :
- Novel iodinated resiniferatoxin derivatives synthesized from 4-acetoxy-3-methoxyphenylacetic acid and resiniferinol-ortho-phenylacetate exhibit high affinity binding for the human vanilloid VR1 receptor, functioning as partial agonists (McDonnell et al., 2002).
Mechanism of Action
Target of Action
2-Iodophenylacetic acid is a synthetic intermediate that is widely used in the chemical, pharmaceutical, and cosmetic industries
Mode of Action
It is known that it can undergo palladium-catalyzed reactions with allenes to form 1,3-butadienes . It also undergoes photolysis in carbon tetrachloride to form the corresponding chloro compound . .
Safety and Hazards
Properties
IUPAC Name |
2-(2-iodophenyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUHXGZHKSYYDIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381620 | |
Record name | 2-Iodophenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18698-96-9 | |
Record name | 2-Iodophenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Iodophenylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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